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Compound of Interest

Compound Name:
2-[(2S)-Pyrrolidin-2-

yl]acetamide;hydrochloride

CAS No.: 78664-84-3

Cat. No.: B2868295

Get Quote

Technical Safety Guide: (S)-Prolinamide
Hydrochloride
CAS: 42429-27-6 | Formula: C₅H₁₁ClN₂O | Role: Chiral Organocatalyst & Intermediate

Chemical Identification & Contextual Usage
(S)-Prolinamide hydrochloride is the hydrochloride salt of L-prolinamide.[1][2] In drug

development, it serves as a critical chiral building block (e.g., in the synthesis of DPP-4

inhibitors like Vildagliptin) and a versatile organocatalyst for asymmetric aldol and Michael

addition reactions.

Synonyms: L-Prolinamide HCl; (2S)-Pyrrolidine-2-carboxamide hydrochloride.[1][2]

Purity Criticality: As an organocatalyst, the presence of moisture (due to hygroscopicity) can

drastically alter enantiomeric excess (ee) outcomes. Therefore, safety protocols here double

as quality control measures.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2868295#bc-rfq
https://www.pharmacompass.com/chemistry-chemical-name/cas-42429-27-6
https://cymitquimica.com/cas/42429-27-6/
https://www.pharmacompass.com/chemistry-chemical-name/cas-42429-27-6
https://cymitquimica.com/cas/42429-27-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2868295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Mechanistics: The "Why" Behind the
Warnings
Standard GHS classifications list hazards; this section explains the chemical causality to help

researchers predict risks in novel scenarios.

Core GHS Classifications
Hazard Code Classification Mechanistic Cause

H315 Skin Irritation (Cat 2)

Acidity & Amine Functionality:

Upon contact with skin

moisture, the HCl salt

dissociates, creating a

localized acidic environment

(pH < 4). Simultaneously, the

organic amine moiety can

penetrate lipid bilayers,

exacerbating irritation.

H319 Eye Irritation (Cat 2A)

Mucosal Sensitivity: The ionic

strength and acidity of the

hydrochloride salt cause

immediate protein denaturation

and inflammation in sensitive

ocular tissues.

H335 STOT-SE (Resp.[3] Irritation)

Fine Particulate Inhalation: As

a crystalline powder, it easily

aerosolizes. Inhalation

deposits acidic salt particles in

the alveoli, triggering

bronchospasm.

Risk Mitigation & Handling Protocols
Objective: Prevent personnel exposure while maintaining the anhydrous integrity of the

catalyst.
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Protocol A: Handling Hygroscopic Chiral Salts
Context: (S)-Prolinamide HCl is hygroscopic. Moisture absorption leads to "caking" and

hydrolysis, potentially introducing trace acid into reaction mixtures that require neutral

conditions.

Step-by-Step Methodology:

Environmental Control: Do not weigh on an open bench on humid days (>50% RH). Use a

glovebox or a dedicated weighing funnel with a nitrogen blanket if high precision is required.

PPE Layering:

Hands: Nitrile gloves (minimum 0.11 mm thickness). Double glove if handling >10g to

prevent sweat permeation affecting the outer glove surface.

Respiratory: N95 (US) or P2 (EU) particulate respirator is mandatory if working outside a

fume hood.

Transfer Technique:

Use anti-static weighing boats to prevent powder scattering (aerosolization source).

Self-Validating Step: Inspect the stock container before weighing. If the powder contains

hard, translucent lumps, significant moisture uptake has occurred. Action: Re-dry under

vacuum over P₂O₅ or discard if high purity is essential.

Post-Usage Seal: Flush the headspace of the stock container with Argon or Nitrogen before

resealing. Wrap the cap with Parafilm to create a secondary moisture barrier.

Visualization: Safe Handling Workflow
The following diagram outlines the decision logic for safe handling to preserve both safety and

chemical purity.
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Caption: Logic flow for handling hygroscopic (S)-Prolinamide HCl to ensure safety and catalyst

activity.

Emergency Response System
This protocol focuses on "Researcher-First Response"—actions taken immediately in the lab

before medical professionals arrive.

Protocol B: Exposure Response
Ocular Exposure (High Risk):

Immediate Flush: Do not wait for help. Move to the eyewash station.

The 15-Minute Rule: Flush for a full 15 minutes. The acidity of the HCl salt requires time to

neutralize/dilute fully.

Validation: Check pH of the eye (using pH paper near the tear duct) if feasible/trained,

otherwise seek medical attention immediately.

Skin Contact:

Brush, Then Wash: If dry powder lands on skin, gently brush it off before applying water to

avoid creating a concentrated acidic paste on the skin.

Soap Wash: Wash with non-abrasive soap.

Spill Cleanup (Solid):

Dampen: Do not dry sweep (creates dust). Cover spill with a paper towel dampened with

weak sodium bicarbonate solution (neutralizes the acid).

Collect: Scoop into a chemical waste container.

Visualization: Emergency Decision Tree
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Exposure Event Identify Type

Eye Contact

Skin Contact

Inhalation

Flush 15min (Eyewash)

Brush off -> Soap/Water

Fresh Air -> Rest

Seek Medical Attention

Mandatory

If Irritation Persists
If Wheezing
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Caption: Immediate decision matrix for exposure incidents involving acidic salt particulates.

Physical & Chemical Data Summary
Data consolidated for quick reference during experimental design.

Property Value / Description Experimental Note

Appearance
White to off-white crystalline

powder

Yellowing indicates oxidation

or degradation.

Melting Point 178 – 182 °C

Distinct from free base (MP

~93°C). Use to verify salt

formation.

Solubility
Soluble in Water, Ethanol,

Methanol

High solubility in polar protic

solvents; poor in non-polar

organics (Hexane/Ether).

pH (10% aq) Acidic (~3.0 – 5.0)
Due to hydrolysis of the

hydrochloride salt.

Molecular Wt 150.61 g/mol

Use this value for

stoichiometry, not the free

base MW (114.15).

Toxicological & Ecological Profile
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While specific chronic toxicity data for this specific salt is limited, its profile is derived from the

parent amino acid structure and the hydrochloride moiety.

Acute Toxicity: Generally considered low acute toxicity (Oral LD50 > 2000 mg/kg estimated

based on Proline analogs), but the acidic nature causes local tissue damage.

Ecological Impact:

Biodegradability: Expected to be readily biodegradable (amino acid derivative).

Aquatic Toxicity: High concentrations may locally lower water pH, affecting aquatic

organisms. Neutralize before disposal.

Disposal: Dissolve in water, neutralize with sodium carbonate, and dispose of via aqueous

organic waste streams. Do not drain dispose without neutralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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